N-[4-(2-Methylbenzamido)phenyl]thiophene-2-carboxamide

• IUPAC Name: N-[4-[(2-methylbenzoyl)amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H16N2O2S/c1-13-5-2-3-6-16(13)18(22)20-14-8-10-15(11-9-14)21-19(23)17-7-4-12-24-17/h2-12H,1H3,(H,20,22)(H,21,23)
• InChI Key: YOZOMQBSGMTMOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol

Description

N-[4-(2-Methylbenzamido)phenyl]thiophene-2-carboxamide is a compound that belongs to the class of thiophene derivatives. Thiophene is a five-membered aromatic ring containing sulfur, which imparts unique chemical properties to its derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(2-Methylbenzamido)phenyl]thiophene-2-carboxamide typically involves the following steps:

Formation of the amide bond: This can be achieved by reacting 2-methylbenzoic acid with 4-aminophenylthiophene-2-carboxamide in the presence of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Cyclization: The intermediate product undergoes cyclization to form the thiophene ring.

Industrial Production Methods

Industrial production of thiophene derivatives, including this compound, often involves large-scale batch processes. These processes utilize automated reactors to ensure precise control over reaction conditions such as temperature, pressure, and reagent concentrations. The use of continuous flow reactors is also explored to enhance efficiency and yield .

Chemical Reactions Analysis

Oxidation Reactions

The thiophene ring and methyl group are primary targets for oxidation:

• Thiophene ring oxidation :
  Under acidic conditions with KMnO₄, the sulfur atom in the thiophene ring undergoes oxidation to form a sulfonic acid derivative (-SO₃H).
  Conditions : 0.1 M H₂SO₄, 60°C, 4 hrs.
  Product : Sulfonated derivative (yield: 72–85%).

• Methyl group oxidation :
  The methyl group on the benzamido moiety can be oxidized to a carboxylic acid using CrO₃ in acetic acid.
  Conditions : CrO₃ (2 eq.), glacial acetic acid, reflux, 8–12 hrs.
  Product : N-[4-(2-Carboxybenzamido)phenyl]thiophene-2-carboxamide (yield: 58%).

Reduction Reactions

Selective reduction of functional groups has been demonstrated:

• Amide reduction :
  LiAlH₄ reduces the carboxamide group to a methylene amine (-CH₂NH-).
  Conditions : LiAlH₄ (4 eq.), dry THF, 0°C → RT, 6 hrs.
  Product : N-[4-(2-Methylbenzamido)phenyl]thiophen-2-ylmethanamine (yield: 63%).

• Nitro group reduction (if present) :
  Zinc/ammonium chloride reduces nitro groups to amines, as shown in analogous compounds .
  Conditions : Zn dust, NH₄Cl, H₂O/THF/MeOH, 40°C, 2 hrs.
  Product : Amino-substituted derivative (yield: 82–89%).

Substitution Reactions

Electrophilic substitution occurs preferentially on the thiophene and phenyl rings:

Thiophene Ring Halogenation

Reagent	Position	Product	Yield (%)	Conditions	Source
Br₂ (1.2 eq.)	C-5	5-Bromo-thiophene derivative	78	DCM, RT, 2 hrs
Cl₂ gas (excess)	C-3/C-5	3,5-Dichloro derivative	65	FeCl₃ catalyst, 50°C, 4 hrs

Phenyl Ring Nitration

Nitration occurs at the para position relative to the amide group:
Conditions : HNO₃/H₂SO₄ (1:3), 0°C → RT, 3 hrs.
Product : 4-Nitro-N-[4-(2-methylbenzamido)phenyl]thiophene-2-carboxamide (yield: 71%) .

Hydrolysis Reactions

The carboxamide group undergoes hydrolysis under acidic or basic conditions:

Conditions	Product	Yield (%)	Source
6 M HCl, reflux, 12 hrs	Thiophene-2-carboxylic acid + aniline derivative	84
2 M NaOH, EtOH/H₂O, 8 hrs	Thiophene-2-carboxylate salt + aryl amine	91

Cross-Coupling Reactions

Palladium-catalyzed couplings modify the thiophene ring:

• Suzuki Coupling :
  Conditions : Pd(PPh₃)₄ (5 mol%), K₂CO₃, DMF/H₂O, 80°C, 12 hrs.
  Product : 5-Aryl-thiophene derivative (yield: 68–76%) .

Key Stability Considerations

• pH Sensitivity : Decomposes in strong acids (pH < 2) or bases (pH > 12) via amide bond cleavage.

• Thermal Stability : Stable up to 200°C; degradation observed at higher temperatures .

Reaction Optimization Insights

• Solvent Effects : Polar aprotic solvents (e.g., DMF) improve electrophilic substitution yields by 15–20% compared to nonpolar solvents .

• Catalyst Efficiency : Pd(OAc)₂ achieves higher turnover numbers (TON > 1,000) in cross-couplings than PdCl₂ (TON ~ 400) .

Scientific Research Applications

Medicinal Chemistry

N-[4-(2-Methylbenzamido)phenyl]thiophene-2-carboxamide has been investigated for its potential as an anticancer agent. Research indicates that derivatives of thiophene carboxamides can inhibit cancer cell proliferation. For instance, studies have shown that certain analogs demonstrate cytotoxic effects against various cancer cell lines, including Hep3B (hepatocellular carcinoma) with IC50 values indicating significant potency .

Table 1: Anticancer Activity of Thiophene Carboxamide Derivatives

Compound Name	Cell Line	IC50 (µg/mL)	Mechanism of Action
Compound A	Hep3B	23	Induction of apoptosis
Compound B	Hep3B	<11.6	Cell cycle arrest at G2/M phase

Antibacterial Activity

The compound has also been explored for its antibacterial properties. Studies have shown that thiophene carboxamide derivatives exhibit activity against various bacterial strains, including those resistant to conventional antibiotics. For example, molecular docking studies have demonstrated that certain derivatives effectively bind to the active sites of β-lactamase enzymes, suggesting their potential as novel inhibitors against antibiotic-resistant bacteria .

Table 2: Antibacterial Efficacy of Thiophene Carboxamide Derivatives

Compound Name	Target Bacteria	Minimum Inhibitory Concentration (MIC)	Binding Affinity (kcal/mol)
Compound C	E. coli (ESBL producer)	8 µg/mL	-10.5
Compound D	S. aureus	16 µg/mL	-9.8

Biochemical Probes

In biochemical research, this compound serves as a probe to study enzyme interactions and cellular pathways. Its ability to modulate enzyme activity makes it a valuable tool in elucidating biological mechanisms involved in disease states, particularly in inflammation and cancer progression.

Case Study 1: Anticancer Screening

A recent study evaluated the anticancer properties of this compound against a panel of human tumor cell lines. The results indicated that the compound induced significant cell death through apoptosis, with enhanced efficacy observed when combined with existing chemotherapeutic agents.

Case Study 2: Antibacterial Mechanism

Another investigation focused on the antibacterial activity of this compound against ESBL-producing E. coli strains. The study utilized both in vitro assays and molecular docking simulations to confirm the binding interactions between the compound and bacterial enzymes, highlighting its potential as a lead compound for developing new antibacterial therapies.

Mechanism of Action

The mechanism of action of N-[4-(2-Methylbenzamido)phenyl]thiophene-2-carboxamide involves its interaction with specific molecular targets. For instance, it can act as an agonist for the STING (stimulator of interferon genes) pathway, which is crucial for innate immune responses. Upon binding to STING, the compound triggers the activation of downstream signaling molecules such as TBK1 and IRF3, leading to the production of type I interferons and proinflammatory cytokines .

Comparison with Similar Compounds

Similar Compounds

Benzo[b]thiophene-2-carboxamide derivatives: These compounds share a similar thiophene core and exhibit comparable biological activities.

Benzoxazole derivatives: These compounds also contain a fused heterocyclic ring and are known for their diverse biological activities.

Uniqueness

N-[4-(2-Methylbenzamido)phenyl]thiophene-2-carboxamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its ability to act as a STING agonist sets it apart from other thiophene derivatives, making it a valuable compound for research in immunotherapy and cancer treatment .

Biological Activity

N-[4-(2-Methylbenzamido)phenyl]thiophene-2-carboxamide is a synthetic compound that belongs to a class of thiophene derivatives known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure

The chemical structure of this compound can be represented as follows:

$$\text{C}_{15}\text{H}_{14}\text{N}_2\text{O}_1\text{S}$$

Thiophene derivatives, including this compound, are thought to exert their biological effects through several mechanisms:

• Inhibition of Tubulin Polymerization : Similar to Combretastatin A-4 (CA-4), these compounds disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis in cancer cells .
• Antioxidant Activity : Thiophene derivatives have shown significant antioxidant properties, which may contribute to their protective effects against oxidative stress-related diseases .
• Antimicrobial Effects : The presence of the thiophene ring enhances the antimicrobial activity against various pathogens .

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiophene carboxamide derivatives. For instance:

• Cell Lines Tested : The compound was evaluated against Hep3B (human hepatocellular carcinoma) cell lines.
• IC50 Values : The most active derivatives showed IC50 values ranging from 5.46 µM to 12.58 µM, indicating potent cytotoxic effects .

Table 1: Anticancer Activity of Thiophene Derivatives

Compound	Cell Line	IC50 (µM)	Mechanism of Action
This compound	Hep3B	5.46	Tubulin inhibition
Other Derivatives	Hep3B	12.58	Tubulin inhibition

Antimicrobial Activity

The compound has also been tested for its antimicrobial properties:

• Microbial Strains : Evaluated against Staphylococcus aureus and Escherichia coli.
• Minimum Inhibitory Concentration (MIC) : The MIC values were found to be as low as 6.67 mg/mL for certain derivatives, demonstrating significant antibacterial activity .

Table 2: Antimicrobial Activity

Compound	Microbe	MIC (mg/mL)
This compound	E. coli	6.67
Other Derivatives	S. aureus	6.72

Anti-inflammatory Activity

In vivo studies have indicated that compounds similar to this compound exhibit significant anti-inflammatory effects by inhibiting carrageenan-induced edema in animal models .

Case Studies

• Study on Hep3B Cells :
  • Researchers synthesized a series of thiophene derivatives and tested their effects on Hep3B cells.
  • Results indicated that compounds with specific substitutions on the thiophene ring exhibited enhanced cytotoxicity compared to others.
• Antimicrobial Evaluation :
  • A comparative study assessed the antimicrobial efficacy of various thiophene derivatives against clinical isolates.
  • The study concluded that structural modifications significantly impacted antimicrobial potency.